Cas no 2225136-88-7 ({imidazo2,1-b1,3thiazol-5-yl}methanamine hydrochloride)

• Product Name: {imidazo2,1-b1,3thiazol-5-yl}methanamine hydrochloride
• CAS No: 2225136-88-7
• MF: C₆H₈ClN₃S
• MW: 189.665818214417
• CID: 5184313
• PubChem ID: 137963999
• Update Time: 2025-10-18

{imidazo2,1-b1,3thiazol-5-yl}methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride
• Imidazo[2,1-b]thiazol-5-ylmethanamine hydrochloride
• imidazo[2,1-b][1,3]thiazol-5-ylmethanamine;hydrochloride
• starbld0033773
• {imidazo2,1-b1,3thiazol-5-yl}methanamine hydrochloride

• Inchi： 1S/C6H7N3S.ClH/c7-3-5-4-8-6-9(5)1-2-10-6;/h1-2,4H,3,7H2;1H
• InChI Key： MDLMYHRDGCJWTB-UHFFFAOYSA-N
• SMILES： Cl.S1C=CN2C1=NC=C2CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 71.6

Additional information on {imidazo2,1-b1,3thiazol-5-yl}methanamine hydrochloride

Comprehensive Overview of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride (CAS No. 2225136-88-7)

The compound {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride (CAS No. 2225136-88-7) is a chemically synthesized derivative of the imidazo[2,1-b][1,3]thiazole family, which has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. This molecule features a unique heterocyclic structure, combining imidazole and thiazole rings, which contributes to its diverse reactivity and biological activity. Researchers are particularly interested in its role as a building block for novel drug candidates, especially in the development of small-molecule inhibitors and kinase modulators.

One of the key reasons for the growing interest in {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride is its structural similarity to other bioactive compounds. For instance, its core scaffold resembles that of certain antiviral and anti-inflammatory agents, making it a promising candidate for further exploration in drug discovery. Recent studies have highlighted its potential in targeting specific enzymes involved in cellular signaling pathways, which are often dysregulated in diseases such as cancer and autoimmune disorders. This aligns with the current trend in precision medicine, where researchers seek to develop highly targeted therapies with minimal side effects.

From a synthetic chemistry perspective, {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride offers versatility in organic transformations. Its amine functional group allows for easy derivatization, enabling the creation of a wide range of analogs for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid optimization of lead compounds is essential. Additionally, the hydrochloride salt form enhances its solubility, facilitating its use in aqueous-based assays and formulations.

In the context of current scientific trends, {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride has been discussed in relation to AI-driven drug discovery. With the rise of machine learning algorithms in predicting molecular properties, this compound's unique structure has been analyzed for its potential as a fragment-based lead. Computational models suggest that its scaffold could interact with multiple protein targets, making it a valuable tool for virtual screening campaigns. This intersection of chemistry and artificial intelligence reflects the broader shift toward data-driven approaches in modern research.

Another area of interest is the compound's potential role in green chemistry initiatives. As the pharmaceutical industry seeks to reduce its environmental footprint, molecules like {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride are being evaluated for their synthetic efficiency and atom economy. Researchers are exploring catalytic methods to produce this scaffold with minimal waste, aligning with the principles of sustainable chemistry. This focus on eco-friendly synthesis resonates with both academic and industrial stakeholders who prioritize environmental responsibility.

For those searching for CAS 2225136-88-7 suppliers or {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride price, it's important to note that this compound is primarily available for research purposes. Its applications in medicinal chemistry and biochemical assays have driven demand among specialized chemical vendors. When sourcing this material, researchers should verify its purity and analytical data, as these factors are critical for reproducible results in experimental settings.

In summary, {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine hydrochloride (CAS No. 2225136-88-7) represents a fascinating case study in the intersection of synthetic chemistry and biomedical research. Its structural features, combined with its potential applications in drug discovery and sustainable science, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect further insights into its mechanisms and utilities across multiple disciplines.